Cas no 3558-64-3 (Pyrylium, 4-(4-methylphenyl)-2,6-diphenyl-, perchlorate)

• Product Name: Pyrylium, 4-(4-methylphenyl)-2,6-diphenyl-, perchlorate
• CAS No: 3558-64-3
• MF: C₂₄H₁₉ClO₅
• MW: 422.857666254044
• CID: 1471785
• PubChem ID: 10949901
• Update Time: 2025-05-20

Pyrylium, 4-(4-methylphenyl)-2,6-diphenyl-, perchlorate Chemical and Physical Properties

Names and Identifiers

• Pyrylium, 4-(4-methylphenyl)-2,6-diphenyl-, perchlorate
• 4-(4-Methylphenyl)-2,6-diphenyl-1,4-pyran-1-ylium perchlorate
• 4-(4-methylphenyl)-2,6-diphenylpyrylium;perchlorate
• AKOS024363728
• 3558-64-3

• Inchi： 1S/C24H19O.ClO4/c1-18-12-14-19(15-13-18)22-16-23(20-8-4-2-5-9-20)25-24(17-22)21-10-6-3-7-11-21;2-1(3,4)5/h2-17H,1H3;/q+1;-1
• InChI Key： RMGBCXCLDFUHOU-UHFFFAOYSA-N
• SMILES： [Cl+3]([O-])([O-])([O-])[O-].[O+]1C(C2C=CC=CC=2)=CC(=CC=1C1C=CC=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 422.09217
• Monoisotopic Mass: 422.0921014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• PSA: 85.57

Additional information on Pyrylium, 4-(4-methylphenyl)-2,6-diphenyl-, perchlorate

Pyrylium, 4-(4-methylphenyl)-2,6-diphenyl-, perchlorate (CAS No. 3558-64-3): A Comprehensive Overview

Pyrylium, 4-(4-methylphenyl)-2,6-diphenyl-, perchlorate (CAS No. 3558-64-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound belongs to the class of pyrylium salts, which are known for their distinctive electronic and optical properties. The perchlorate counterion further enhances its stability and solubility in various solvents, making it a valuable reagent in both academic and industrial settings.

The structure of Pyrylium, 4-(4-methylphenyl)-2,6-diphenyl-, perchlorate consists of a pyrylium core with substituents at the 2, 4, and 6 positions. The 4-methylphenyl group at the 4-position and the phenyl groups at the 2 and 6 positions contribute to its unique electronic configuration. This arrangement results in a highly conjugated system that exhibits strong absorption in the visible region of the electromagnetic spectrum. The perchlorate counterion ensures that the compound remains stable under a wide range of conditions.

In recent years, Pyrylium, 4-(4-methylphenyl)-2,6-diphenyl-, perchlorate has been extensively studied for its potential applications in various fields. One of the most promising areas is its use as a fluorescent probe in biological systems. The compound's strong fluorescence and high photostability make it an excellent candidate for labeling and imaging applications. Researchers have demonstrated its utility in detecting specific biomolecules and monitoring cellular processes with high sensitivity and resolution.

Another significant application of Pyrylium, 4-(4-methylphenyl)-2,6-diphenyl-, perchlorate is in the development of organic electronic materials. The compound's ability to form stable thin films and its excellent charge transport properties make it a promising material for use in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Recent studies have shown that incorporating this pyrylium salt into these devices can significantly enhance their performance, leading to improved efficiency and longer operational lifetimes.

The synthesis of Pyrylium, 4-(4-methylphenyl)-2,6-diphenyl-, perchlorate typically involves a multi-step process that begins with the formation of the pyrylium core through condensation reactions. Subsequent functionalization steps are then used to introduce the desired substituents. The choice of solvents and reaction conditions is crucial for achieving high yields and purity. Advanced techniques such as microwave-assisted synthesis have been explored to optimize these processes and reduce reaction times.

In addition to its applications in materials science and biological imaging, Pyrylium, 4-(4-methylphenyl)-2,6-diphenyl-, perchlorate has also shown promise in pharmaceutical research. Its unique electronic properties make it a potential candidate for developing new therapeutic agents. Studies have investigated its interactions with biological targets such as enzymes and receptors, revealing potential avenues for drug discovery. However, further research is needed to fully understand its pharmacological profile and potential therapeutic applications.

The safety and environmental impact of Pyrylium, 4-(4-methylphenyl)-2,6-diphenyl-, perchlorate are also important considerations. While the compound is generally considered safe when handled properly, it is essential to follow standard laboratory protocols to ensure safe handling and disposal. Environmental studies have shown that the compound does not pose significant risks when used within recommended guidelines.

In conclusion, Pyrylium, 4-(4-methylphenyl)-2,6-diphenyl-, perchlorate (CAS No. 3558-64-3) is a multifaceted compound with a wide range of applications in organic chemistry, materials science, biological imaging, and pharmaceutical research. Its unique electronic properties and high stability make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.